Ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate
Overview
Description
Ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate is a bicyclic compound with the molecular formula C9H12O3 . It has a molecular weight of 168.19 . This compound is solid in physical form .
Molecular Structure Analysis
The molecule contains a total of 25 bonds, including 13 non-H bonds, 2 multiple bonds, 3 rotatable bonds, 2 double bonds, 1 three-membered ring, 1 five-membered ring, 1 six-membered ring, 1 ester (aliphatic), and 1 ketone (aliphatic) .Physical And Chemical Properties Analysis
This compound has a boiling point of 250°C at 760 mmHg . It is stored in a sealed, dry environment at room temperature .Scientific Research Applications
1. Catalyst-Dependent Product Formation
Ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate has been studied in reactions where its formation depends on the catalyst used. The thermal decomposition of ethyl 2-allyl-4-diazoacetoacetate can yield this compound selectively based on the choice of transition metal catalysts (Bien, Gillon, & Kohen, 1976).
2. Synthesis and Antimalarial Activities
Derivatives of this compound have been synthesized and evaluated for their antimalarial activities. These derivatives have shown in vitro activity against Plasmodium falciparum and have been assessed for their antimycobacterium and cytotoxic activities (Ningsanont, Black, Chanphen, & Thebtaranonth, 2003).
3. Enantiopure Fluorobicycloketone Preparation
A method for preparing enantiopure ethyl (1S,5S,6S)-6-fluoro-2-oxobicyclo[3.1.0]hexane-6-carboxylate is described, involving copper-catalyzed enantioselective intramolecular cyclopropanation of a diazoketone. This synthesis is notable for its high throughput and enantiopurity upgrade by chiral HPLC (Wong, Welch, Kuethe, Vazquez, Shaimi, Henderson, Davies, & Hughes, 2004).
4. Oxidative Ring Opening Studies
This compound has been used in the study of oxidative ring opening reactions, revealing insights into the reactivity of small-size cycloalkane rings with RuO4. This research provides a deeper understanding of regioselective bond scission in cyclopropanes and related structures (Graziano, Lasalvia, Piccialli, & Sica, 1996).
5. Novel Asymmetric Synthesis
A novel asymmetric synthesis of a bicyclo[3.1.0]hexane derivative, specifically enantiomerically pure bicyclo[3.1.0]hexane-2-one-6-carboxylic acid ethyl ester, has been achieved. The process includes a retro-Diels-Alder reaction as a key step, highlighting the compound's role in innovative synthetic strategies (Moher, 1996).
6. Hypervalent Iodine Reagents in Functionalization
The functionalization of fused cyclopentane derivatives, including this compound, using hypervalent iodine reagents has been explored. This research expands the understanding of chemical reactions involving this compound, demonstrating its versatility in organic synthesis (Moriarty, Rani, May, Guo, & Prakash, 1998).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O3/c1-2-12-9(11)8-5-3-4-6(10)7(5)8/h5,7-8H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTXWGJHLNCVWJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C2C1C(=O)CC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60340510 | |
Record name | Ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60340510 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
134176-18-4 | |
Record name | Ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60340510 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key factors influencing the stereoselectivity of the cyclopropanation reaction leading to Ethyl 2-oxobicyclo[3.1.0]hexane-6-carboxylate?
A1: The research highlights that both diastereoselectivity and enantioselectivity of the cyclopropanation reaction are significantly influenced by the reaction conditions. [] Catalytic conditions using a chiral sulfide, Cu(acac)2, and ethyl diazoacetate at 60°C tend to favor enantioselectivity over diastereoselectivity. [] Conversely, stoichiometric conditions using a sulfonium salt and base at room temperature prioritize diastereoselectivity. [] Interestingly, high dilution during stoichiometric reactions reduces diastereoselectivity, suggesting a base-mediated betaine equilibration mechanism. [] The study identifies the use of preformed ylide, absence of base, hindered ester, and low concentration as crucial factors for achieving high enantioselectivity. []
Q2: How does the choice of ester group on the sulfonium ylide impact the diastereoselectivity of the cyclopropanation reaction?
A2: The study reveals that utilizing a hindered ester group on the sulfonium ylide can decrease the rate of ylide-mediated betaine equilibration. [] This, in turn, leads to improved diastereoselectivity in the formation of this compound, particularly when combined with other optimized reaction conditions such as preformed ylide, absence of base, and low concentration. []
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